Cas no 2680773-47-9 (tert-butyl N-[(2-chlorophenyl)methyl]-N-(prop-2-yn-1-yl)carbamate)

• Product Name: tert-butyl N-[(2-chlorophenyl)methyl]-N-(prop-2-yn-1-yl)carbamate
• CAS No: 2680773-47-9
• MF: C₁₅H₁₈ClNO₂
• MW: 279.761923313141
• CID: 5904074
• PubChem ID: 165911810
• Update Time: 2025-06-09

tert-butyl N-[(2-chlorophenyl)methyl]-N-(prop-2-yn-1-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28285836
• tert-butyl N-[(2-chlorophenyl)methyl]-N-(prop-2-yn-1-yl)carbamate
• 2680773-47-9

• Inchi： 1S/C15H18ClNO2/c1-5-10-17(14(18)19-15(2,3)4)11-12-8-6-7-9-13(12)16/h1,6-9H,10-11H2,2-4H3
• InChI Key： LYDRCDMFHHATOO-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CN(CC#C)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 279.1026065g/mol
• Monoisotopic Mass: 279.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 29.5Ų

Additional information on tert-butyl N-[(2-chlorophenyl)methyl]-N-(prop-2-yn-1-yl)carbamate

Introduction to tert-butyl N-[(2-chlorophenyl)methyl]-N-(prop-2-yn-1-yl)carbamate (CAS No. 2680773-47-9)

tert-butyl N-[(2-chlorophenyl)methyl]-N-(prop-2-yn-1-yl)carbamate (CAS No. 2680773-47-9) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl carbamate group, a 2-chlorophenylmethyl moiety, and a propargyl (prop-2-yn-1-yl) substituent. These structural elements contribute to its potential applications in drug discovery and development, particularly in the design of novel therapeutic agents.

The chemical structure of tert-butyl N-[(2-chlorophenyl)methyl]-N-(prop-2-yn-1-yl)carbamate is of particular interest due to its versatility in forming various functional groups and its ability to participate in a wide range of chemical reactions. The tert-butyl carbamate group is known for its stability and ability to protect amino functionalities, making it a valuable intermediate in the synthesis of complex molecules. The 2-chlorophenylmethyl moiety introduces aromaticity and halogenation, which can influence the compound's biological activity and solubility properties. The propargyl substituent, on the other hand, provides a reactive site for click chemistry reactions, such as copper-catalyzed azide–alkyne cycloaddition (CuAAC), which is widely used in bioconjugation and materials science.

In recent years, there has been a growing interest in the use of compounds like tert-butyl N-[(2-chlorophenyl)methyl]-N-(prop-2-yn-1-yl)carbamate in the development of targeted therapies. One notable application is in the field of cancer research, where this compound has shown promise as a prodrug or prodrug precursor. Prodrugs are biologically inactive compounds that are converted into active drugs through metabolic processes within the body. The tert-butyl carbamate group can be designed to be cleaved by specific enzymes or under certain physiological conditions, releasing the active drug at the desired site of action. This approach can enhance drug efficacy while reducing systemic side effects.

Another area where tert-butyl N-[(2-chlorophenyl)methyl]-N-(prop-2-yn-1-yl)carbamate has shown potential is in the development of radiolabeled imaging agents for diagnostic purposes. The propargyl group can be functionalized with radiolabels such as fluorine-18 or carbon-11, which are commonly used in positron emission tomography (PET) imaging. By attaching these radiolabels to the compound, researchers can track its distribution and metabolism in vivo, providing valuable insights into its pharmacokinetic properties and potential therapeutic applications.

The synthesis of tert-butyl N-[(2-chlorophenyl)methyl]-N-(prop-2-yn-1-yl)carbamate typically involves multi-step procedures that require precise control over reaction conditions to achieve high yields and purity. One common synthetic route involves the reaction of tert-butyl isocyanate with 2-chlorobenzylamine followed by alkylation with propargyl bromide. This approach allows for the selective formation of the desired product while minimizing side reactions and impurities. Advanced synthetic techniques such as microwave-assisted synthesis and flow chemistry have also been explored to optimize the production process and scale up synthesis for industrial applications.

In addition to its potential therapeutic applications, tert-butyl N-[(2-chlorophenyl)methyl]-N-(prop-2-yn-1-yl)carbamate has been studied for its use in materials science and nanotechnology. The propargyl group can be utilized to create functionalized surfaces or nanoparticles through click chemistry reactions. For example, it can be conjugated with biomolecules such as antibodies or peptides to create targeted drug delivery systems or biosensors. These applications leverage the unique chemical properties of the compound to enhance functionality and performance.

The safety profile of tert-butyl N-[(2-chlorophenyl)methyl]-N-(prop-2-yinl)carbamate is an important consideration in its development and use. Preclinical studies have shown that this compound exhibits low toxicity at relevant concentrations, making it suitable for further evaluation in clinical settings. However, comprehensive safety assessments are necessary to ensure that any potential risks are identified and mitigated before advancing to human trials.

In conclusion, tert-butyl N-[(2-chlorophenyl)methyl]-N-(prop-2-yinl)carbamate (CAS No. 2680773-47-9) is a versatile compound with significant potential in various fields of research and development. Its unique structural features make it an attractive candidate for drug discovery, imaging agent development, and materials science applications. Ongoing research continues to uncover new possibilities for this compound, highlighting its importance in advancing scientific knowledge and improving human health.